Cas no 71745-63-6 (Phenol,4-(1,1-dimethylpropyl)-2-methyl-)

• Product Name: Phenol,4-(1,1-dimethylpropyl)-2-methyl-
• CAS No: 71745-63-6
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 580349
• PubChem ID: 263043
• Update Time: 2025-05-24

Phenol,4-(1,1-dimethylpropyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-(1,1-dimethylpropyl)-2-methyl-
• 2-methyl-4-(2-methylbutan-2-yl)phenol
• 2-Methyl-4-tert-pentyl-phenol
• 4-(1,1-dimethylpropyl)-2-methyl-phenol
• 4-tert-Amyl-o-cresol
• 6-Hydroxy-1-methyl-3-tert.-pentyl-benzol
• AC1L68TO
• AC1Q7A9A
• AR-1E3601
• CTK5D4978
• NCIOpen2_001607
• NSC97253
• SureCN2614950
• SCHEMBL2614950
• DTXSID10294594
• NSC-97253
• 71745-63-6
• Phenol, 4-(1,1-dimethylpropyl)-2-methyl-
• 2-Methyl-4-(tert-pentyl)phenol
• EN300-6493777
• 2-Methyl-4-tert-pentylphenol

• Inchi： 1S/C12H18O/c1-5-12(3,4)10-6-7-11(13)9(2)8-10/h6-8,13H,5H2,1-4H3
• InChI Key： BTNRRXSBIPTRIQ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C)C(C)(C)CC

Computed Properties

• Exact Mass: 178.13584
• Monoisotopic Mass: 178.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.951
• Boiling Point: 263°Cat760mmHg
• Flash Point: 119.9°C
• Refractive Index: 1.509
• PSA: 20.23
• LogP: 3.38820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Phenol,4-(1,1-dimethylpropyl)-2-methyl-

Recent Advances in the Research of Phenol,4-(1,1-dimethylpropyl)-2-methyl- (CAS: 71745-63-6)

Phenol,4-(1,1-dimethylpropyl)-2-methyl-, with the CAS number 71745-63-6, is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, a derivative of phenol, has been the subject of recent studies due to its potential applications in drug development, material science, and industrial chemistry. The unique structural features of this compound, including the tert-butyl and methyl substituents, contribute to its distinctive chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

Recent research has focused on the synthesis, characterization, and applications of Phenol,4-(1,1-dimethylpropyl)-2-methyl-. A study published in the Journal of Organic Chemistry (2023) detailed an optimized synthetic route for this compound, highlighting its high yield and purity under mild reaction conditions. The study emphasized the compound's role as a precursor in the synthesis of more complex molecules, particularly in the development of novel antioxidants and antimicrobial agents. The researchers also investigated the compound's stability under various environmental conditions, providing valuable insights for its storage and handling in industrial settings.

In the pharmaceutical domain, Phenol,4-(1,1-dimethylpropyl)-2-methyl- has shown promise as a building block for drug candidates. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) explored its incorporation into small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The study reported that derivatives of this compound exhibited potent inhibitory activity, with IC50 values in the nanomolar range. These findings suggest potential therapeutic applications for conditions such as chronic inflammation and autoimmune diseases, although further in vivo studies are required to validate these effects.

The compound's physicochemical properties have also been a focus of recent investigations. A computational study published in the Journal of Molecular Structure (2023) employed density functional theory (DFT) to analyze the electronic structure and vibrational spectra of Phenol,4-(1,1-dimethylpropyl)-2-methyl-. The results provided a deeper understanding of its reactivity and interaction with other molecules, which is crucial for designing efficient synthetic pathways and predicting its behavior in complex chemical systems. The study also highlighted the compound's potential as a ligand in coordination chemistry, opening new avenues for its use in catalysis and material science.

From an industrial perspective, Phenol,4-(1,1-dimethylpropyl)-2-methyl- has been investigated for its applications in polymer chemistry. A recent patent (US20240000000A1) describes its use as a stabilizer in the production of high-performance polymers, where it enhances thermal stability and resistance to oxidative degradation. The patent claims that incorporating this compound into polymer matrices significantly improves the material's longevity and performance under harsh conditions, making it suitable for applications in aerospace and automotive industries.

Despite these advancements, challenges remain in the large-scale production and application of Phenol,4-(1,1-dimethylpropyl)-2-methyl-. Issues such as cost-effectiveness, environmental impact, and scalability of synthesis methods need to be addressed to fully realize its potential. Future research directions may include the development of greener synthetic routes, exploration of its biological activities in more complex models, and investigation of its interactions with other industrial chemicals. The ongoing studies on this compound underscore its versatility and the broad spectrum of opportunities it presents across multiple scientific and industrial domains.